Cas no 5685-86-9 (Pyrantel citrate)

• Product Name: Pyrantel citrate
• CAS No: 5685-86-9
• MF: C₁₇H₂₂N₂O₇S
• MW: 398.430783748627
• CID: 371678
• PubChem ID: 6436405
• Update Time: 2025-04-19

Pyrantel citrate Chemical and Physical Properties

Names and Identifiers

• Pyrantel citrate
• Pyrantel citrate salt
• (E)-1,4,5,6-tetrahydro-1-methyl-2-[2-(2-thienyl)vinyl]pyrimidine citrate (1:1)
• 1-methyl-2-(2-[2-thienyl]ethenyl)-1,4,5,6-tetrahydropyrimidine
• 1-METHYL-2-[2-(2-THIENYL)ETHENYL]-1,4,5,6-TETRAHYDROPYRIMIDINE CITRATE SALT
• Pyrimidine, 1,4,5,6-tetrahydro-1-methyl-2-((1E)-2-(2-thienyl)ethenyl)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• UNII-1YXE665Z2S
• SCHEMBL9807096
• (E)-1,4,5,6-Tetrahydro-1-methyl-2-(2-(2-thienyl)vinyl)pyrimidine citrate (1:1)
• EINECS 241-134-1
• PYRIMIDINE, 1,4,5,6-TETRAHYDRO-1-METHYL-2-(2-(2-THIENYL)VINYL)-, CITRATE (1:1)
• AKOS015961017
• 1,4,5,6-Tetrahydro-1-methyl-2-(2-(2-thienyl)vinyl)pyrimidine citrate
• Q27253237
• 17076-90-3
• SCHEMBL9807097
• 5685-86-9
• 2-hydroxypropane-1,2,3-tricarboxylic acid;1-methyl-2-[(E)-2-thiophen-2-ylethenyl]-5,6-dihydro-4H-pyrimidine
• 1YXE665Z2S
• EINECS 227-154-3
• NS00087608
• 1-METHYL-2-(2-(2-THIENYL)VINYL)-.DELTA.2-TETRAHYDROPYRIMIDINE CITRATE
• (E)-1-methyl-2-(2-(thiophen-2-yl)vinyl)-1,4,5,6-tetrahydropyrimidine 2-hydroxypropane-1,2,3-tricarboxylate
• DTXSID401034016
• AC-12797
• YJGGCARNRYGSPA-IPZCTEOASA-N

• Inchi： 1S/C11H14N2S.C6H8O7/c1-13-8-3-7-12-11(13)6-5-10-4-2-9-14-10;7-3(8)1-6(13,5(11)12)2-4(9)10/h2,4-6,9H,3,7-8H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/b6-5+;
• InChI Key： YJGGCARNRYGSPA-IPZCTEOASA-N
• SMILES： S1C=CC=C1/C=C/C1=NCCCN1C.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 398.11500
• Monoisotopic Mass: 398.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176A^2

Experimental Properties

• Color/Form: Pale yellow powder
• Boiling Point: 324.4 °C at 760 mmHg
• Flash Point: 150 °C
• PSA: 175.97000
• LogP: 0.62030

Pyrantel citrate Security Information

• WGK Germany：3
• Hazard Category Code： 23/24/25-36
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36